4-Fluoro-3-(trifluoromethoxy)cinnamic acid
Description
4-Fluoro-3-(trifluoromethoxy)cinnamic acid, also known as 4-F3TCA, is an organic compound with a wide range of potential applications in the scientific and medical fields. It is a fluorinated derivative of cinnamic acid, a naturally-occurring phenolic compound found in plants. 4-F3TCA is a valuable compound due to its unique properties, such as its high water solubility, low toxicity, and low volatility, which make it an ideal candidate for use in various research and medical applications. In
Scientific Research Applications
Antioxidant Plating Compounds
4-Fluoro-3-(trifluoromethoxy)cinnamic acid: is utilized in the synthesis of plating compounds that exhibit antioxidant properties . These compounds are crucial in preventing oxidative damage to materials, especially metals, thereby extending their lifespan and maintaining their integrity in industrial applications.
Dysproliferative Disease Treatment
The compound has potential therapeutic applications in treating dysproliferative diseases, which are characterized by abnormal cell growth . Its role in modulating cell proliferation makes it a candidate for further research in pharmacology and medicine.
Material Science Research
In material science, 4-Fluoro-3-(trifluoromethoxy)cinnamic acid contributes to the development of new materials with enhanced properties . Its chemical structure allows for the creation of polymers and composites with specific characteristics such as increased durability or specialized conductivity.
Chemical Synthesis
This compound serves as a building block in chemical synthesis, aiding in the construction of complex molecules . Its reactive double bond can be utilized in various chemical reactions, making it a versatile reagent for synthetic chemists.
Chromatography
Due to its unique chemical properties, 4-Fluoro-3-(trifluoromethoxy)cinnamic acid can be used in chromatography as a standard or a derivative for analytical purposes . It helps in the separation and identification of substances within a mixture.
Analytical Chemistry
In analytical chemistry, the compound finds application in the calibration of instruments and the validation of analytical methods . Its well-defined structure and properties ensure accurate and reliable measurements.
Life Science Research
The compound’s biological activity is of interest in life science research, where it may be used to study cellular processes and pathways . It could provide insights into the mechanisms of action of similar molecules within biological systems.
Photodynamic Therapy
4-Fluoro-3-(trifluoromethoxy)cinnamic acid: may be explored for its use in photodynamic therapy (PDT), a treatment that uses light-sensitive compounds to kill cancer cells . Its structure could be modified to absorb light and generate reactive oxygen species, which are lethal to tumor cells.
properties
IUPAC Name |
(E)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F4O3/c11-7-3-1-6(2-4-9(15)16)5-8(7)17-10(12,13)14/h1-5H,(H,15,16)/b4-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYJIQXFVDXRLK-DUXPYHPUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=CC(=O)O)OC(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/C(=O)O)OC(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-(trifluoromethoxy)cinnamic acid | |
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